3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 3-amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H9N3O3/c10-8-7(9(14)15)11-6-2-1-5(4-13)3-12(6)8/h1-3,13H,4,10H2,(H,14,15)
• InChI Key: VDQJJKSQSWFVGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1CO)N)C(=O)O
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol

Description

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid, also known as Trp-P-2, is a potent mutagenic compound found in cooked meat. It belongs to the class of heterocyclic aromatic amines (HAAs) that are formed during the cooking of meat, poultry, and fish at high temperatures. Trp-P-2 is a major contributor to the mutagenic and carcinogenic properties of cooked meat, and its presence in the human diet has been linked to an increased risk of several types of cancer, including colon, breast, and prostate cancer.

Mechanism of Action

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid is metabolized in the liver to form reactive intermediates that can bind to DNA and induce mutations. The mutagenic activity of this compound is believed to be due to its ability to form adducts with DNA bases, particularly guanine. These adducts can cause DNA replication errors, leading to mutations and ultimately cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can induce oxidative stress and inflammation, which are thought to contribute to its carcinogenic properties. This compound has also been found to interfere with cellular signaling pathways, including those involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid is a useful tool for studying the mechanisms of mutagenesis and carcinogenesis. Its mutagenic properties can be used to investigate the effects of DNA damage on cellular processes, while its carcinogenic properties can be used to study the development of cancer. However, the use of this compound in lab experiments is limited by its toxicity and the difficulty of working with a highly reactive compound.

Future Directions

There are several areas of future research that could be explored in relation to 3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid. One area is the development of methods for reducing the formation of HAAs in cooked meat, such as the use of marinades or cooking at lower temperatures. Another area of research is the identification of genetic factors that may influence an individual's susceptibility to the carcinogenic effects of this compound. Finally, the development of new drugs that target the mutagenic properties of this compound could have potential therapeutic applications in the treatment of cancer.

Synthesis Methods

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid can be synthesized by the reaction of tryptophan with nitrite under acidic conditions. The reaction produces a mixture of this compound and its isomer, 3-Amino-1-methyl-5H-pyrido[4,3-b]indole (Trp-P-1). This compound can also be formed by the pyrolysis of tryptophan-containing proteins during cooking.

Scientific Research Applications

3-Amino-6-(hydroxymethyl)imidazo[1,2-a]pyridine-2-carboxylic acid has been extensively studied for its mutagenic and carcinogenic properties. It is a potent mutagen in bacterial and mammalian cells and has been shown to induce DNA damage and chromosomal aberrations. This compound has also been found to be carcinogenic in animal models, inducing tumors in the colon, liver, and lung.